Cysteine-rich protein 2 isoform 2 (133-147)
Description
Other Homo sapiens (human) protein
Scientific Research Applications
Metallothioneins in Mammals
Metallothioneins (MTs), small cysteine-rich metal-binding proteins, are found across many species and exhibit significant sequence and structural homology. Mammalian MTs are polypeptides with 20 conserved cysteine residues essential for metal binding. These MTs, including isoforms MT-1, MT-2, MT-3, and MT-4, play roles in cell proliferation, apoptosis, metal homeostasis, and detoxification. The existence and conservation of cysteines in these proteins underscore their crucial biological functions (Miles et al., 2000).
Myticin in Mussels
Mussels possess cysteine-rich peptides like myticins, with distinct isoforms exhibiting antibacterial and antifungal activities. Myticins, composed of 40 residues and four disulfide bridges, are synthesized as preproproteins and processed before storage in haemocytes. They highlight the antimicrobial aspect of cysteine-rich proteins (Mitta et al., 1999).
Chondroadherin in Bovine Cartilage
Chondroadherin, another example, isolated from bovine cartilage, has multiple isoforms and 337 amino acids, including cysteine residues essential for its structure and function. This protein, with leucine-rich repeats and free cysteine, plays a role in cartilage structure and function (Neame et al., 1994).
Cysteine-rich Peptides as Stable Scaffolds
Cysteine-rich peptides (CRPs), characterized by disulfide bridges, are used as stable scaffolds for protein engineering. They offer high stability and are applicable in molecular grafting to impart new biological functions to proteins (González‐Castro et al., 2020).
Hepcidin in Human Urine
Hepcidin, a cysteine-rich antimicrobial peptide in human urine, originates from the liver. It demonstrates antibacterial and antifungal activities, indicating its role in host defense and potential therapeutic applications (Park et al., 2001).
properties
Product Name |
Cysteine-rich protein 2 isoform 2 (133-147) |
|---|---|
sequence |
ATLFGPKGVNIGGAG |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Cysteine-rich protein 2 isoform 2 (133-147) |
Origin of Product |
United States |
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